Cas no 23947-60-6 (Ethirimol)

• Product Name: Ethirimol
• CAS No: 23947-60-6
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• MDL: MFCD00055519
• CID: 88483
• PubChem ID: 24868968
• Update Time: 2025-04-18

Ethirimol Chemical and Physical Properties

Names and Identifiers

• ethirimol
• 5-butyl-2-(ethylamino)-6-methyl-1H-pyrimidin-4-one
• 2-ethylamino-4-methyl-5-n-butyl-6-hydroxypyrimidine
• 2-ethylamino-6-methyl-5n-butyl-4-hydroxypyrimidine
• 5-butyl-
• 5-butyl-2-(ethylamino)-6-methyl-4(1H)-pyrimidinone
• 5-butyl-2-(ethylamino)-6-methylpyrimidin-4-ol
• 5-butyl-2-ethylamino-6-methyl-3H-pyrimidin-4-one
• 5-butyl-2-ethylamino-6-methylpyrimidin-4-ol
• 5-n-butyl-2-ethylamino-4-hydroxy-6-methyl-pyrimidine
• Ethirimal
• Ethyrimol
• Milgo
• Milgo E
• MILSTEM
• Milstem seed dressing
• New milstem
• Ethrimiol
• Caswell No. 128H
• Ethirimol [BSI:ISO]
• 4(1H)-Pyrimidinone, 5-butyl-2-(ethylamino)-6-methyl-
• Ethyrimol [ISO:French]
• 5-n-Butyl-2-ethylamino-4-hydroxy-6-methylpyrimidine
• PP149
• EPA Pesticide Chemical Code 228900
• ZFF86Y4NA6
• 4(3H)-Pyrimidinon
• 5-Butyl-2-ethylamino-4-hydroxy-6-methylpyrimidine
• AKOS015843248
• 4(3H)-Pyrimidinone, 5-butyl-2-(ethylamino)-6-methyl-
• 4-(1H)Pyrimidinone, 5-butyl-2-(ethylamino)-6-methyl-
• BRN 0882476
• 5-Butyl-2-(ethylamino)-4-hydroxy-6-methylpyrimidine
• 5-Butyl-2-(ethylamino)-6-methyl-4-pyrimidinol
• Milcurb super
• PP-149
• NS00009659
• AMY8987
• DTXSID6041927
• C18828
• PP 149
• DNDI1255616
• NCGC00255983-01
• CAS-23947-60-6
• 5-butyl-2-(ethylamino)-4-methyl-1H-pyrimidin-6-one
• ETHIRIMOL [MI]
• DTXCID4021927
• AS-14740
• D93193
• NSC-263491
• ETH 560
• MILGO (ZENECA)
• AKOS015892467
• MILSTEM (ZENECA)
• SCHEMBL10391126
• 5-butyl-2-(ethylamino)-6-methylpyrimidin-4(1H)-one
• EINECS 245-949-3
• Tox21_301780
• UNII-ZFF86Y4NA6
• Ethirimol [ISO]
• Q3059320
• CHEBI:81989
• MILCURB SUPER (ZENECA)
• J-015288
• 23947-60-6
• Ethirimol, PESTANAL(R), analytical standard
• NSC 263491
• SCHEMBL20692
• J-520458
• NSC263491
• FT-0630507
• CHEMBL1863416
• ETH-560
• DB-046302
• 4(3H)-Pyrimidinone, 5-butyl-2-(ethylamino)-6-methyl-(8CI)
• Ethyrimol (ISO:French)
• 5-Butyl-2-(ethylamino)-6-methyl-4-pyrimidinol (8CI)
• Ethirimol

• MDL： MFCD00055519
• Inchi： 1S/C11H19N3O/c1-4-6-7-9-8(3)13-11(12-5-2)14-10(9)15/h4-7H2,1-3H3,(H2,12,13,14,15)
• InChI Key： BBXXLROWFHWFQY-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(NCC)N1)CCCC
• BRN： 0882476

Computed Properties

• Exact Mass: 209.15300
• Monoisotopic Mass: 209.152812
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: nothing
• Topological Polar Surface Area: 53.5

Experimental Properties

• Color/Form: White crystals
• Density: 1.21
• Melting Point: 159-160°C
• Boiling Point: 348.66°C (rough estimate)
• Flash Point: 139 °C
• Refractive Index: 1.5700 (estimate)
• PSA: 58.04000
• LogP: 2.33800
• Merck: 13,3776

Ethirimol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H312
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 21
• Safety Instruction： S36/37
• RTECS：UW7380000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 4000 mg/kg (Bebbington)
• Storage Condition：Store at room temperature
• Risk Phrases：R21
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines